Cas no 2199245-50-4 (1-{[(2-Methoxyphenyl)amino]methyl}cyclobutan-1-ol)

1-{[(2-Methoxyphenyl)amino]methyl}cyclobutan-1-ol is a cyclobutane-derived compound featuring a methoxyphenylamino substituent and a hydroxyl group, offering unique structural and reactivity properties. Its rigid cyclobutane core enhances steric control, while the methoxyphenyl group contributes to electronic modulation, making it a valuable intermediate in synthetic chemistry. The hydroxyl functionality provides a versatile handle for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and materials science. This compound’s balanced lipophilicity and hydrogen-bonding potential enhance its utility in drug discovery, particularly in scaffold diversification and structure-activity relationship studies. Its well-defined stereochemistry further supports precise molecular design.
1-{[(2-Methoxyphenyl)amino]methyl}cyclobutan-1-ol structure
2199245-50-4 structure
Product Name:1-{[(2-Methoxyphenyl)amino]methyl}cyclobutan-1-ol
CAS No:2199245-50-4
MF:C12H17NO2
MW:207.268883466721
CID:5726206
PubChem ID:131701666
Update Time:2025-06-09

1-{[(2-Methoxyphenyl)amino]methyl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-{[(2-methoxyphenyl)amino]methyl}cyclobutan-1-ol
    • AKOS040796198
    • F1910-7521
    • 2199245-50-4
    • 1-[(2-methoxyanilino)methyl]cyclobutan-1-ol
    • 1-{[(2-Methoxyphenyl)amino]methyl}cyclobutan-1-ol
    • Inchi: 1S/C12H17NO2/c1-15-11-6-3-2-5-10(11)13-9-12(14)7-4-8-12/h2-3,5-6,13-14H,4,7-9H2,1H3
    • InChI Key: KXQWLZHMUQMFEX-UHFFFAOYSA-N
    • SMILES: OC1(CNC2C=CC=CC=2OC)CCC1

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 41.5Ų

1-{[(2-Methoxyphenyl)amino]methyl}cyclobutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M148631-100mg
1-{[(2-Methoxyphenyl)amino]methyl}cyclobutan-1-ol
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$ 95.00 2022-06-04
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M148631-500mg
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F1910-7521-0.5g
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F1910-7521-1g
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F1910-7521-5g
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Additional information on 1-{[(2-Methoxyphenyl)amino]methyl}cyclobutan-1-ol

Comprehensive Overview of 1-{[(2-Methoxyphenyl)amino]methyl}cyclobutan-1-ol (CAS No. 2199245-50-4)

1-{[(2-Methoxyphenyl)amino]methyl}cyclobutan-1-ol (CAS No. 2199245-50-4) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a cyclobutane ring substituted with a hydroxyl group and an aminomethyl moiety linked to a 2-methoxyphenyl group. Its distinct architecture makes it a valuable intermediate in synthetic chemistry, particularly for developing novel therapeutic agents. Researchers are increasingly exploring its potential applications in drug discovery, given its ability to modulate biological targets.

The compound’s CAS No. 2199245-50-4 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Recent studies highlight its relevance in addressing modern healthcare challenges, such as targeting neurodegenerative diseases and inflammatory disorders. These applications align with growing public interest in precision medicine and small-molecule therapeutics, topics frequently searched in scientific and medical communities. The incorporation of a methoxy group and amino linkage enhances its solubility and bioavailability, key factors in drug design.

From a synthetic perspective, 1-{[(2-Methoxyphenyl)amino]methyl}cyclobutan-1-ol exemplifies advancements in green chemistry. Laboratories are optimizing its production using catalytic methods to reduce waste and energy consumption—a response to the global push for sustainable manufacturing. This aligns with trending searches on eco-friendly synthesis and circular economy practices in the chemical industry. Its structural flexibility also allows for derivatization, enabling researchers to explore structure-activity relationships (SAR) for tailored biological effects.

In analytical chemistry, the compound’s characterization involves techniques like NMR spectroscopy and mass spectrometry, which are frequently queried by students and professionals alike. The 2-methoxyphenyl fragment contributes to its distinct spectral signatures, aiding in purity assessment. Quality control protocols for CAS No. 2199245-50-4 emphasize compliance with Good Manufacturing Practices (GMP), a topic of high relevance in regulatory discussions.

Beyond pharmaceuticals, 1-{[(2-Methoxyphenyl)amino]methyl}cyclobutan-1-ol has potential in material science, particularly in designing functional polymers. Its rigid cyclobutane core and polar groups could improve polymer thermal stability—a hot topic in advanced materials research. Such interdisciplinary applications resonate with searches on multifunctional compounds and hybrid materials.

In summary, CAS No. 2199245-50-4 represents a versatile scaffold bridging medicinal chemistry and sustainable technology. Its study addresses both scientific curiosity and practical demands, making it a compelling subject for future innovations. As interest grows in personalized therapeutics and green synthesis, this compound is poised to remain at the forefront of research.

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